Cas no 79447-10-2 (Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-)

• Product Name: Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-
• CAS No: 79447-10-2
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 1797131
• PubChem ID: 6612595
• Update Time: 2025-06-26

Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-
• (3-methoxyphenyl)-(4-phenylphenyl)methanone
• biphenyl-4-yl(3-methoxyphenyl)methanone
• [1,1'-biphenyl]-4-yl(3-methoxyphenyl)methanone
• YFKPNQBRKCNHMZ-UHFFFAOYSA-N
• BS-47960
• CBDivE_016305
• SY293169
• 79447-10-2
• SCHEMBL1813075
• AKOS025127748
• F71341
• MFCD00812571
• [1,1''-Biphenyl]-4-yl(3-methoxyphenyl)methanone
• 4-Biphenylyl(3-methoxyphenyl)methanone
• DB-170741
• DTXSID50425042

• Inchi： 1S/C20H16O2/c1-22-19-9-5-8-18(14-19)20(21)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-14H,1H3
• InChI Key： YFKPNQBRKCNHMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.115029749g/mol
• Monoisotopic Mass: 288.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-

Introduction to Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- (CAS No. 79447-10-2)

Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-, identified by its CAS number 79447-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a complex aromatic structure, exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- consists of two biphenyl rings connected by a methanone group, with a 3-methoxyphenyl substituent attached to one of the biphenyl rings. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for synthetic chemistry. The presence of methoxy and phenyl groups enhances the compound's solubility in various solvents and its reactivity in chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-. Researchers have been investigating its effects on biological targets such as enzymes and receptors, which could lead to the development of new drugs for treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies.

The synthesis of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core of the molecule efficiently. These synthetic approaches not only highlight the expertise of modern organic chemistry but also contribute to the optimization of production processes for this valuable compound.

One of the most intriguing aspects of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- is its potential application in materials science. The unique electronic properties of its aromatic structure make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its use in the development of new types of semiconductors and light-emitting materials, which could revolutionize the field of display technology and renewable energy.

The pharmacological investigation of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- has also revealed interesting interactions with biological systems. Studies have shown that this compound can modulate the activity of certain enzymes and receptors in a way that may be beneficial for treating neurological disorders. The ability to fine-tune these interactions through structural modifications offers a promising avenue for developing targeted therapies with minimal side effects.

Furthermore, the chemical stability and versatility of Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- make it an attractive candidate for use in drug delivery systems. Researchers are exploring its potential as a carrier molecule for delivering therapeutic agents to specific sites within the body. This approach could enhance the efficacy of existing drugs and reduce their toxicity by ensuring targeted delivery and controlled release.

The environmental impact of synthesizing and using Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)- is also a critical consideration. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize production processes, ensuring that this valuable compound can be produced in an environmentally responsible manner.

In conclusion, Methanone, [1,1'-biphenyl]-4-yl(3-methoxyphenyl)-, CAS no. 79447-10-2, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and properties make it a valuable tool for researchers working on innovative therapies and advanced materials. As further studies continue to uncover its applications and benefits, this compound is poised to play an increasingly important role in scientific research and industrial development.